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Compound of Interest

Compound Name: IR-820

Cat. No.: B15555243

For researchers, scientists, and drug development professionals utilizing the near-infrared dye
IR-820, ensuring its proper disposal is a critical component of laboratory safety and
environmental responsibility. This guide provides a detailed, step-by-step protocol for the safe
handling and disposal of IR-820 waste, aligning with general laboratory chemical waste
management principles. While IR-820's parent compound, Indocyanine Green, is not classified
as a hazardous chemical by the Occupational Safety and Health Administration (OSHA), it is
prudent to handle and dispose of it as a chemical waste to minimize environmental impact and
ensure regulatory compliance.[1]

Key Chemical and Safety Data for IR-820

A clear understanding of IR-820's properties is foundational to its safe handling and disposal.
The following table summarizes key quantitative data for IR-820.

Property Value Source
Molecular Formula C46H50CIN2Na06S2 Sigma-Aldrich
Molecular Weight 849.47 g/mol Sigma-Aldrich
Appearance Solid MedChemExpress
Storage Class 11 (Combustible Solids) Sigma-Aldrich
Solubility Soluble in DMSO or methanol Chemodex|2]
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Step-by-Step Disposal Protocol for IR-820 Waste

The following procedures are designed to provide clear, actionable guidance for the disposal of
various forms of IR-820 waste, from unused solid product to contaminated labware.

Unused or Expired Solid IR-820

Unused or expired solid IR-820 should be treated as chemical waste.

Containment: Keep the solid IR-820 in its original, clearly labeled container. If the original
container is compromised, transfer the contents to a new, compatible container that can be
securely sealed.

Labeling: Ensure the container is labeled as "Hazardous Waste" and clearly identifies the
contents as "IR-820."

Storage: Store the container in a designated "Satellite Accumulation Area" for hazardous
waste.[3] This area should be away from incompatible materials.

Disposal: Arrange for pickup and disposal by a licensed hazardous material disposal
company.[1]

IR-820 Solutions

Solutions containing IR-820, including stock solutions and experimental working solutions,
must be disposed of as chemical waste. Do not pour IR-820 solutions down the drain.[1][4]

Collection: Collect all aqueous and solvent-based solutions containing IR-820 in a dedicated,
leak-proof, and chemically compatible waste container.

Segregation: Do not mix IR-820 waste with other incompatible waste streams. For instance,
if a flammable solvent was used to dissolve the IR-820, the waste should be segregated as
flammable organic waste.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"IR-820," and the solvent used.
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o Storage: Keep the waste container sealed when not in use and store it in the designated
Satellite Accumulation Area.

o Disposal: Contact your institution's Environmental Health and Safety (EHS) office or a
licensed hazardous waste contractor for proper disposal.

Contaminated Labware and Personal Protective
Equipment (PPE)

Items such as pipette tips, centrifuge tubes, gloves, and bench paper that are contaminated
with IR-820 should be disposed of as solid chemical waste.

o Collection: Place all contaminated solid waste into a designated, clearly labeled, and sealed
container or a durable, leak-proof plastic bag.

o Labeling: Label the container or bag as "Hazardous Waste - IR-820 Contaminated Debris."

» Disposal: Dispose of the container or bag through your institution's hazardous waste
program. Do not dispose of this waste in the regular trash.

Experimental Workflow for Waste Segregation

To facilitate proper waste management, a clear workflow should be established within the
laboratory.
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Caption: Workflow for the segregation and disposal of IR-820 waste.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant
disposal of IR-820, fostering a secure working environment and upholding environmental
stewardship. Always consult your institution's specific guidelines and the most current Safety
Data Sheet (SDS) for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Disposal of IR-820: A Comprehensive
Guide to Safety and Compliance]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15555243#ir-820-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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